N-[2-[(2-Aminoethyl)amino]ethyl]oleic amide
N-[2-[(2-Aminoethyl)amino]ethyl]oleic amide
Brand Name:
Vulcanchem
CAS No.:
15566-80-0
VCID:
VC21056208
InChI:
InChI=1S/C22H45N3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)25-21-20-24-19-18-23/h9-10,24H,2-8,11-21,23H2,1H3,(H,25,26)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NCCNCCN
Molecular Formula:
C22H45N3O
Molecular Weight:
367.6 g/mol
N-[2-[(2-Aminoethyl)amino]ethyl]oleic amide
CAS No.: 15566-80-0
Cat. No.: VC21056208
Molecular Formula: C22H45N3O
Molecular Weight: 367.6 g/mol
* For research use only. Not for human or veterinary use.
![N-[2-[(2-Aminoethyl)amino]ethyl]oleic amide - 15566-80-0](/images/no_structure.jpg)
Specification
| CAS No. | 15566-80-0 |
|---|---|
| Molecular Formula | C22H45N3O |
| Molecular Weight | 367.6 g/mol |
| IUPAC Name | (Z)-N-[2-(2-aminoethylamino)ethyl]octadec-9-enamide |
| Standard InChI | InChI=1S/C22H45N3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)25-21-20-24-19-18-23/h9-10,24H,2-8,11-21,23H2,1H3,(H,25,26)/b10-9- |
| Standard InChI Key | FUJIFZPMNJHIDG-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)NCCNCCN |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCCNCCN |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCCNCCN |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator